Cas no 42603-81-6 (pentane-3-sulfonyl chloride)

Pentane-3-sulfonyl chloride is a versatile sulfonylation reagent used in organic synthesis, particularly for introducing sulfonyl groups into target molecules. Its linear aliphatic structure enhances reactivity and selectivity in nucleophilic substitution reactions, making it valuable for constructing sulfonamides, sulfonate esters, and other sulfonyl derivatives. The compound's stability under controlled conditions ensures reliable handling and storage. Its intermediate role in pharmaceuticals, agrochemicals, and specialty chemicals underscores its utility in fine chemical synthesis. The chloride moiety offers high electrophilicity, facilitating efficient reactions with amines, alcohols, and other nucleophiles. Proper handling under inert atmospheres is recommended due to its moisture sensitivity.

pentane-3-sulfonyl chloride structure

Product Name:pentane-3-sulfonyl chloride

CAS No:42603-81-6

MF:C₅H₁₁ClO₂S

MW:170.657639741898

CID:3983697

PubChem ID:20481917

Update Time:2025-10-29

pentane-3-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

- 3-Pentanesulfonyl chloride
- CVTFMAWCVJKVHP-UHFFFAOYSA-N
- pentane-3-sulfonylchloride
- AKOS011364626
- EN300-73227
- SCHEMBL4507028
- G25954
- 42603-81-6
- pentane-3-sulfonyl chloride
- 853-990-9
- Inchi： 1S/C5H11ClO2S/c1-3-5(4-2)9(6,7)8/h5H,3-4H2,1-2H3
- InChI Key： CVTFMAWCVJKVHP-UHFFFAOYSA-N
- SMILES： ClS(C(CC)CC)(=O)=O

Computed Properties

Exact Mass: 170.0168285g/mol
Monoisotopic Mass: 170.0168285g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 3
Complexity: 152
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 42.5Å²

pentane-3-sulfonyl chloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00880602-1g	Pentane-3-sulfonyl chloride	42603-81-6	95%	1g	￥3254.0	2024-04-18
Enamine	EN300-73227-0.05g	pentane-3-sulfonyl chloride	42603-81-6	95%	0.05g	$66.0	2023-02-12
Enamine	EN300-73227-0.1g	pentane-3-sulfonyl chloride	42603-81-6	95%	0.1g	$98.0	2023-02-12
Enamine	EN300-73227-0.25g	pentane-3-sulfonyl chloride	42603-81-6	95%	0.25g	$142.0	2023-02-12
Enamine	EN300-73227-0.5g	pentane-3-sulfonyl chloride	42603-81-6	95%	0.5g	$271.0	2023-02-12
Enamine	EN300-73227-1.0g	pentane-3-sulfonyl chloride	42603-81-6	95%	1.0g	$371.0	2023-02-12
Enamine	EN300-73227-2.5g	pentane-3-sulfonyl chloride	42603-81-6	95%	2.5g	$726.0	2023-02-12
Enamine	EN300-73227-5.0g	pentane-3-sulfonyl chloride	42603-81-6	95%	5.0g	$1074.0	2023-02-12
Enamine	EN300-73227-10.0g	pentane-3-sulfonyl chloride	42603-81-6	95%	10.0g	$1593.0	2023-02-12
TRC	B510690-25mg	pentane-3-sulfonyl chloride	42603-81-6		25mg	$ 50.00	2022-06-07